8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H22N2O5/c23-18(17-7-4-12-26-17)22-16(19(24)25)14-27-20(22)8-10-21(11-9-20)13-15-5-2-1-3-6-15/h1-7,12,16H,8-11,13-14H2,(H,24,25)
• InChI Key: AAQDJZRSRLHPFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=CC=CO3)CC4=CC=CC=C4
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, also known as 8-BFCA, is a unique organic compound with a wide range of scientific and medical applications. Its unique structure and properties make it a valuable tool for research and development in various fields, including drug discovery, biochemistry, and physiology. 8-BFCA has been studied extensively and has been found to have a number of interesting biochemical and physiological effects.

Scientific Research Applications

8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is used in a wide range of scientific research applications. It has been used in the synthesis of a variety of compounds, including peptide analogs and natural products. It has also been used in the synthesis of drugs, such as anti-cancer and anti-inflammatory agents. In addition, 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has also been used in the synthesis of fluorescent dyes and proteins.

Mechanism of Action

The exact mechanism of action of 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not yet fully understood. However, it is known that 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid binds to certain proteins, including the enzyme cyclooxygenase-2 (COX-2), which plays an important role in inflammation and cancer. In addition, 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been found to inhibit the activity of several enzymes, including acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid have been studied extensively. It has been found to have a number of interesting biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant effects. In addition, 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been found to have a protective effect against oxidative stress and to reduce the production of reactive oxygen species. It has also been found to have an anti-apoptotic effect, which means it can protect cells from damage caused by cell death.

Advantages and Limitations for Lab Experiments

8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has a number of advantages and limitations for lab experiments. One of its main advantages is its stability, which makes it suitable for long-term storage and use in experiments. In addition, 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is relatively non-toxic, making it safe to use in laboratory settings. However, 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has some limitations, such as its low solubility in water and its high cost.

Future Directions

There are a number of potential future directions for 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. One possible direction is to further explore its potential as an anti-inflammatory and anti-cancer agent. Another potential direction is to investigate its potential as an antioxidant and to develop new uses for it in the medical field. Additionally, 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid could be used in the development of new fluorescent dyes and proteins. Finally, further research could be conducted on the biochemical and physiological effects of 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in order to better understand its mechanism of action.

Synthesis Methods

8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is synthesized through a multi-step process. The first step is the synthesis of 2,3-dihydro-2-oxo-4-benzyl-1H-pyrrole-3-carboxylic acid, which is then reacted with furan-2-carbaldehyde in the presence of a base such as sodium hydroxide to form the key intermediate 8-benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. Finally, the intermediate is reacted with a reducing agent such as sodium borohydride to form 8-Benzyl-4-(furan-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid.